Cas no 72055-19-7 (Bicyclo[2.2.1]heptane-2-ethanamine,(1R,2R,4S)-rel-)

Bicyclo[2.2.1]heptane-2-ethanamine,(1R,2R,4S)-rel- structure
72055-19-7 structure
Product Name:Bicyclo[2.2.1]heptane-2-ethanamine,(1R,2R,4S)-rel-
CAS No:72055-19-7
MF:C9H17N
MW:139.23798251152
CID:548806
PubChem ID:20222870
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2-ethanamine,(1R,2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-ethanamine,(1R,2R,4S)-rel-
    • 2-BICYCLO-(2,2,1)-HEPT-2-YL-ETHYLAMINE
    • 2-Bicylo-(2,2,1)-hept-2-yl-ethylamine
    • 2-(2-bicyclo[2.2.1]heptanyl)ethanamine
    • 90949-06-7
    • 2-(2-Norbornyl)ethylamine
    • AKOS000169334
    • CS-0341231
    • HVBXSUGKPOUETE-UHFFFAOYSA-N
    • 2-(Bicyclo[2.2.1]heptan-2-yl)ethanamine
    • AB00998608-01
    • AKOS022488524
    • 2-BICYCLO[2.2.1]HEPT-2-YL-ETHYLAMINE
    • AB18507
    • SCHEMBL625637
    • 72055-19-7
    • 2-bicyclo[2.2.1]hept-2-ylethylamine
    • A837403
    • EN300-58135
    • 2-(BICYCLO[2.2.1]HEPTAN-2-YL)ETHAN-1-AMINE
    • 2-{bicyclo[2.2.1]heptan-2-yl}ethan-1-amine
    • FT-0691257
    • Inchi: 1S/C9H17N/c10-4-3-9-6-7-1-2-8(9)5-7/h7-9H,1-6,10H2
    • InChI Key: HVBXSUGKPOUETE-UHFFFAOYSA-N
    • SMILES: NCCC1CC2CCC1C2

Computed Properties

  • Exact Mass: 139.13600
  • Monoisotopic Mass: 139.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 26.02000
  • LogP: 2.47170
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